Cas no 88001-27-8 (1-Pyrrolidinecarboxylic acid, 2-(2-oxopentyl)-, methyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(2-oxopentyl)-, methyl ester
• CAS No: 88001-27-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 648876
• PubChem ID: 71411527
• Update Time: 2025-04-19

1-Pyrrolidinecarboxylic acid, 2-(2-oxopentyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-oxopentyl)-, methyl ester
• methyl 2-(2-oxopentyl)pyrrolidine-1-carboxylate
• 88001-27-8
• DTXSID60831135

• Inchi： 1S/C11H19NO3/c1-3-5-10(13)8-9-6-4-7-12(9)11(14)15-2/h9H,3-8H2,1-2H3
• InChI Key： VFLCDNBCSYTWRM-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCC1CC(CCC)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų